Cas no 1152914-93-6 (2-(1-methyl-1H-pyrazole-4-sulfonamido)acetic acid)

• Product Name: 2-(1-methyl-1H-pyrazole-4-sulfonamido)acetic acid
• CAS No: 1152914-93-6
• MF: C₆H₉N₃O₄S
• MW: 219.218359708786
• CID: 4573044
• Update Time: 2025-08-02

2-(1-methyl-1H-pyrazole-4-sulfonamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methyl-1H-pyrazole-4-sulfonamido)acetic Acid
• 2-(1-methyl-1H-pyrazole-4-sulfonamido)acetic acid

• Inchi： 1S/C6H9N3O4S/c1-9-4-5(2-7-9)14(12,13)8-3-6(10)11/h2,4,8H,3H2,1H3,(H,10,11)
• InChI Key： BZNSBMMNELCTGC-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(NCC(=O)O)(=O)=O

Additional information on 2-(1-methyl-1H-pyrazole-4-sulfonamido)acetic acid

Research Briefing on 2-(1-methyl-1H-pyrazole-4-sulfonamido)acetic acid (CAS: 1152914-93-6)

2-(1-methyl-1H-pyrazole-4-sulfonamido)acetic acid (CAS: 1152914-93-6) is a sulfonamide derivative that has garnered significant attention in recent chemical and biomedical research due to its potential applications in drug discovery and development. This compound, characterized by its pyrazole and sulfonamide functional groups, has been explored for its role in modulating various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways.

Recent studies have highlighted the compound's utility as a key intermediate in the synthesis of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a building block for small-molecule inhibitors targeting carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and cancer. The study reported that derivatives of 2-(1-methyl-1H-pyrazole-4-sulfonamido)acetic acid exhibited selective inhibition profiles, with IC50 values in the nanomolar range for specific isoforms.

In addition to its role in enzyme inhibition, this compound has been investigated for its potential in antimicrobial applications. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that sulfonamide derivatives, including 2-(1-methyl-1H-pyrazole-4-sulfonamido)acetic acid, displayed moderate to strong antibacterial activity against Gram-positive strains, such as Staphylococcus aureus. The researchers attributed this activity to the compound's ability to disrupt bacterial folate biosynthesis, a critical pathway for microbial survival.

Further investigations into the pharmacokinetic properties of 2-(1-methyl-1H-pyrazole-4-sulfonamido)acetic acid have been conducted to assess its suitability as a drug candidate. A recent preclinical study (2023) evaluated its solubility, metabolic stability, and membrane permeability using in vitro models. The results indicated favorable solubility profiles in aqueous buffers but highlighted challenges related to rapid hepatic metabolism, suggesting the need for structural modifications to enhance bioavailability.

The synthetic routes for 2-(1-methyl-1H-pyrazole-4-sulfonamido)acetic acid have also been optimized in recent years. A 2021 publication in Organic Process Research & Development detailed a scalable, high-yield synthesis method employing green chemistry principles, which reduced the use of hazardous solvents and improved overall efficiency. This advancement is expected to facilitate larger-scale production for further pharmacological testing.

In summary, 2-(1-methyl-1H-pyrazole-4-sulfonamido)acetic acid (CAS: 1152914-93-6) represents a versatile scaffold in medicinal chemistry with demonstrated potential in targeting enzymes and microbial pathogens. Ongoing research aims to address its pharmacokinetic limitations and expand its therapeutic applications, particularly in oncology and infectious diseases. Future studies will likely focus on derivative optimization and in vivo efficacy evaluations to advance this compound toward clinical development.